2-(1,3-dioxoisoindolin-2-yl)-N-(4-ethoxy-2-nitrophenyl)acetamide
Description
2-(1,3-dioxoisoindolin-2-yl)-N-(4-ethoxy-2-nitrophenyl)acetamide, also known as EIPA, is a small molecule inhibitor that has been widely used in scientific research. EIPA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating cellular processes.
Scientific Research Applications
Anti-Inflammatory Applications
- A study by Nikalje (2014) reported the microwave-assisted synthesis of related acetamide derivatives, showing promising anti-inflammatory activity in both in-vitro and in-vivo models compared to diclofenac, with certain compounds demonstrating good gastrointestinal safety profiles Nikalje, 2014.
Antimicrobial Applications
- Debnath and Ganguly (2015) synthesized a series of acetamide derivatives evaluated for antibacterial and antifungal activities, identifying compounds with significant antimicrobial efficacy Debnath & Ganguly, 2015.
Anticonvulsant Applications
- Nikalje, Khan, and Ghodke (2011) designed and synthesized acetamide derivatives that were evaluated for anticonvulsant activity, showing protection against maximal electroshock seizure (MES) test, indicative of their potential to inhibit seizure spread Nikalje, Khan, & Ghodke, 2011.
Anticancer Applications
- Rani, Pal, Hegde, and Hashim (2014) developed new chemical entities of acetamide derivatives assessed for anticancer activity against breast cancer and neuroblastoma cell lines, with compounds displaying promising anticancer, anti-inflammatory, and analgesic activities Rani, Pal, Hegde, & Hashim, 2014.
Material Science Applications
- Faghihi, Absalar, and Hajibeygi (2010) prepared a new class of optically active polyamides containing pendent groups related to the chemical structure , highlighting the polymers' solubility in polar organic solvents and their potential for material science applications Faghihi, Absalar, & Hajibeygi, 2010.
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(4-ethoxy-2-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O6/c1-2-27-11-7-8-14(15(9-11)21(25)26)19-16(22)10-20-17(23)12-5-3-4-6-13(12)18(20)24/h3-9H,2,10H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIIYSTGUWNZHOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-dioxoisoindolin-2-yl)-N-(4-ethoxy-2-nitrophenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-(furan-2-ylmethyl)-1,7-dimethyl-3-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2690728.png)
![2-Amino-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2690735.png)
![(3-methoxy-2-methyl-2H-indazol-6-yl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone](/img/structure/B2690737.png)
![Methyl 2-[(chloroacetyl)amino]-5-[(dimethylamino)carbonyl]-4-methylthiophene-3-carboxylate](/img/structure/B2690743.png)
![(2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(furan-2-yl)methanone](/img/structure/B2690744.png)
![4-[bis(2-methylpropyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2690746.png)